Cas no 1151802-23-1 (4-Bromo-1-cyclopropyl-1H-pyrazole)
4-Bromo-1-cyclopropyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a bromine atom at the 4-position and a cyclopropyl group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The cyclopropyl group contributes to steric and electronic modulation, influencing the compound's binding affinity in bioactive molecules. Its stability and well-defined reactivity profile make it a preferred choice for constructing complex heterocyclic frameworks in medicinal chemistry and material science applications.
1151802-23-1 structure
Product Name:4-Bromo-1-cyclopropyl-1H-pyrazole
CAS No:1151802-23-1
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD18250639
CID:890359
PubChem ID:52142099
Update Time:2025-06-07
4-Bromo-1-cyclopropyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-cyclopropyl-1H-pyrazole
- 4-bromo-1-cyclopropylpyrazole
- AB73382
- ANW-70390
- CTK8C3674
- QC-5143
- SureCN1404089
- AK100280
- PCWRBBLXAOCSQC-UHFFFAOYSA-N
- 4-Bromo-1-(cyclopropyl)1H-pyrazole
- 1H-Pyrazole, 4-bromo-1-cyclopropyl-
- FCH1158354
- AX8241239
- AB0051958
- ST24023317
- Z3908
- AM20080096
- F10165
- SCHEMBL1404089
- FS-3620
- EN300-233677
- DTXSID90680239
- CS-W000378
- DA-15236
- 1151802-23-1
- AKOS015946865
-
- MDL： MFCD18250639
- Inchi： 1S/C6H7BrN2/c7-5-3-8-9(4-5)6-1-2-6/h3-4,6H,1-2H2
- InChI Key： PCWRBBLXAOCSQC-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C1CC1
Computed Properties
- Exact Mass: 185.97926g/mol
- Monoisotopic Mass: 185.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8
- XLogP3: 1.4
4-Bromo-1-cyclopropyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZI376-1g |
4-Bromo-1-cyclopropyl-1H-pyrazole |
1151802-23-1 | 95% | 1g |
560.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZI376-100mg |
4-Bromo-1-cyclopropyl-1H-pyrazole |
1151802-23-1 | 95% | 100mg |
139CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZI376-5g |
4-Bromo-1-cyclopropyl-1H-pyrazole |
1151802-23-1 | 95% | 5g |
2385.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZI376-250mg |
4-Bromo-1-cyclopropyl-1H-pyrazole |
1151802-23-1 | 95% | 250mg |
279CNY | 2021-05-08 | |
| Apollo Scientific | OR933399-1g |
4-Bromo-1-cyclopropyl-1H-pyrazole |
1151802-23-1 | 0.98 | 1g |
£19.00 | 2025-02-21 | |
| Chemenu | CM187743-1g |
4-Bromo-1-cyclopropyl-1H-pyrazole |
1151802-23-1 | 95+% | 1g |
$104 | 2021-08-05 | |
| Chemenu | CM187743-5g |
4-Bromo-1-cyclopropyl-1H-pyrazole |
1151802-23-1 | 95+% | 5g |
$311 | 2021-08-05 | |
| ChemScence | CS-W000378-1g |
4-Bromo-1-cyclopropyl-1H-pyrazole |
1151802-23-1 | 99.37% | 1g |
$75.0 | 2022-04-28 | |
| ChemScence | CS-W000378-5g |
4-Bromo-1-cyclopropyl-1H-pyrazole |
1151802-23-1 | 99.37% | 5g |
$265.0 | 2022-04-28 | |
| ChemScence | CS-W000378-10g |
4-Bromo-1-cyclopropyl-1H-pyrazole |
1151802-23-1 | 99.37% | 10g |
$480.0 | 2022-04-28 |
4-Bromo-1-cyclopropyl-1H-pyrazole Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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